Cas no 946246-95-3 (2-(benzo[d][1,3]dioxol-5-yl)-N-(5,6-dihydro-4H-cyclopenta[c]isoxazol-3-yl)acetamide)

• Product Name: 2-(benzo[d][1,3]dioxol-5-yl)-N-(5,6-dihydro-4H-cyclopenta[c]isoxazol-3-yl)acetamide
• CAS No: 946246-95-3
• MF: C₁₅H₁₄N₂O₄
• MW: 286.282663822174
• CID: 5946880
• PubChem ID: 16942436
• Update Time: 2025-05-26

2-(benzo[d][1,3]dioxol-5-yl)-N-(5,6-dihydro-4H-cyclopenta[c]isoxazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• F2413-0181
• SCHEMBL21799441
• 2-(1,3-benzodioxol-5-yl)-N-(5,6-dihydro-4H-cyclopenta[c][1,2]oxazol-3-yl)acetamide
• 2-(2H-1,3-benzodioxol-5-yl)-N-{4H,5H,6H-cyclopenta[c][1,2]oxazol-3-yl}acetamide
• 946246-95-3
• 2-(benzo[d][1,3]dioxol-5-yl)-N-(5,6-dihydro-4H-cyclopenta[c]isoxazol-3-yl)acetamide
• AKOS024646885

• Inchi： 1S/C15H14N2O4/c18-14(16-15-10-2-1-3-11(10)17-21-15)7-9-4-5-12-13(6-9)20-8-19-12/h4-6H,1-3,7-8H2,(H,16,18)
• InChI Key： POHNYEDUVDYDPH-UHFFFAOYSA-N
• SMILES： O1C(=C2C(CCC2)=N1)NC(CC1=CC=C2C(=C1)OCO2)=O

Computed Properties

• Exact Mass: 286.09535693g/mol
• Monoisotopic Mass: 286.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 73.6Ų

Additional information on 2-(benzo[d][1,3]dioxol-5-yl)-N-(5,6-dihydro-4H-cyclopenta[c]isoxazol-3-yl)acetamide

Compound CAS No. 946246-95-3: 2-(benzo[d][1,3]dioxol-5-yl)-N-(5,6-dihydro-4H-cyclopenta[c]isoxazol-3-yl)acetamide

The compound with CAS No. 946246-95-3, known as 2-(benzo[d][1,3]dioxol-5-yl)-N-(5,6-dihydro-4H-cyclopenta[c]isoxazol-3-yl)acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a benzo[d][1,3]dioxole moiety and a cyclopenta[c]isoxazole ring system. These structural elements contribute to its potential biological activity and make it a promising candidate for further research and development.

Recent studies have highlighted the importance of heterocyclic compounds like this one in drug discovery. The benzo[d][1,3]dioxole group is known for its ability to enhance the stability and bioavailability of molecules, while the cyclopenta[c]isoxazole ring system is associated with potent pharmacological effects. Combining these two groups in a single molecule creates a structure with potential applications in treating various diseases, including cancer and inflammatory disorders.

One of the most intriguing aspects of this compound is its ability to modulate key cellular pathways. For instance, research has shown that it can inhibit the activity of certain kinases involved in cell proliferation and survival. This property makes it a valuable tool for studying the mechanisms underlying various pathological conditions and for developing novel therapeutic strategies.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have employed advanced techniques such as Suzuki coupling and Stille coupling to construct the complex heterocyclic framework. These methods not only enhance the efficiency of the synthesis but also pave the way for further modifications to optimize the compound's pharmacokinetic properties.

In terms of pharmacokinetics, this compound has shown promising results in preclinical studies. It exhibits good solubility in aqueous solutions and demonstrates favorable absorption profiles in animal models. Additionally, its metabolic stability is superior to that of many other compounds in its class, which suggests that it could have a longer duration of action and reduced toxicity.

Another area of interest is the compound's bioavailability. Studies have indicated that it can be effectively administered via multiple routes, including oral and parenteral routes. This versatility makes it an attractive option for developing drugs that require targeted delivery to specific tissues or organs.

Despite its many advantages, there are still challenges associated with this compound. For example, its selectivity for specific targets needs to be further investigated to minimize off-target effects. Additionally, long-term toxicity studies are required to fully assess its safety profile before it can be considered for clinical trials.

In conclusion, CAS No. 946246-95-3 represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with its promising biological activity and pharmacokinetic properties, positions it as a strong candidate for future drug development efforts. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the fight against various diseases.